3H-Diazirine, 3-chloro-3-(4-methylphenyl)-
Overview
Description
3H-Diazirine, 3-chloro-3-(4-methylphenyl)- is an organic compound with a diazirine functional group. It is commonly used in scientific research as a photoaffinity labeling reagent due to its ability to crosslink proteins and nucleic acids. The compound is synthesized using a multi-step process and has several advantages and limitations for use in lab experiments.
Mechanism of Action
The mechanism of action of 3H-Diazirine, 3-chloro-3-(4-methylphenyl)- involves the activation of the diazirine functional group by exposure to ultraviolet light. This results in the formation of a highly reactive carbene intermediate, which can then react with nearby molecules to form a covalent bond. This process allows researchers to selectively crosslink proteins and nucleic acids in a controlled manner.
Biochemical and Physiological Effects:
The use of 3H-Diazirine, 3-chloro-3-(4-methylphenyl)- in scientific research has no known biochemical or physiological effects. The compound is used in vitro and does not interact with living organisms.
Advantages and Limitations for Lab Experiments
The advantages of using 3H-Diazirine, 3-chloro-3-(4-methylphenyl)- in lab experiments include its ability to selectively crosslink proteins and nucleic acids, its stability in the presence of reducing agents, and its compatibility with a wide range of biological samples. The limitations of using the compound include its potential for non-specific labeling, its sensitivity to light and heat, and the need for specialized equipment for UV irradiation.
Future Directions
There are several future directions for the use of 3H-Diazirine, 3-chloro-3-(4-methylphenyl)- in scientific research. One direction is the development of new photoaffinity labeling reagents with improved specificity and sensitivity. Another direction is the use of the compound in the study of protein-protein interactions in living cells. Additionally, the compound could be used in the development of new drugs and therapies by targeting specific proteins and nucleic acids.
Scientific Research Applications
3H-Diazirine, 3-chloro-3-(4-methylphenyl)- is commonly used in scientific research as a photoaffinity labeling reagent. It is used to crosslink proteins and nucleic acids, allowing researchers to study protein-protein interactions, protein-DNA interactions, and protein-ligand interactions. The compound is also used in the study of enzyme mechanisms and receptor-ligand interactions.
properties
IUPAC Name |
3-chloro-3-(4-methylphenyl)diazirine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2/c1-6-2-4-7(5-3-6)8(9)10-11-8/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQJKGIDVIWRSIT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2(N=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80451637 | |
Record name | 3H-Diazirine, 3-chloro-3-(4-methylphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80451637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39184-65-1 | |
Record name | 3H-Diazirine, 3-chloro-3-(4-methylphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80451637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.